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Compound of Interest

Compound Name: Barium tungstate

Cat. No.: B1582774 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the fundamental physicochemical

properties of barium tungstate, a compound with significant applications in various scientific

and technological fields.

Core Physicochemical Data
Barium tungstate is an inorganic compound that is also known by other names such as

barium wolframate, tungstate white, and wolfram white[1]. It is a white solid material under

normal conditions[1].
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Property Value Reference

Chemical Formula BaWO₄ [1][2]

Molecular Weight 385.16 g/mol [1][2][3]

CAS Number 7787-42-0 [1][2]

Appearance White crystalline powder [1][2]

Density 5.04 g/cm³ (at 25 °C) [1]

Melting Point 1502 °C [1]

Solubility in Water Insoluble [1]

Crystal Structure Tetragonal (Scheelite type) [1]

Synthesis and Structure
Synthesis: Barium tungstate can be synthesized through a precipitation reaction involving

barium nitrate and a soluble tungstate salt, such as sodium tungstate or ammonium

paratungstate[1]. The reaction with sodium tungstate is as follows:

Ba(NO₃)₂ + Na₂WO₄ → BaWO₄↓ + 2 NaNO₃[1]

Crystal Structure: Under standard conditions, barium tungstate crystallizes in a tetragonal

system, specifically the scheelite structure, which is analogous to calcium tungstate (CaWO₄)

[1]. At high pressures (above 7 GPa), it undergoes a phase transition to a monoclinic structure

similar to fergusonite[1].

Applications in Research and Development
Barium tungstate's unique properties make it a valuable material in several advanced

applications:

Scintillation Materials: It is utilized as a scintillator in the production of screens for medical

imaging technologies like X-ray and gamma-ray imaging[2]. Its ability to convert high-energy

photons into visible light is crucial for these applications[2].
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Laser Technology: It can be used as a frequency shifter in laser systems[1].

Pigments: Barium tungstate serves as a white pigment[1].

Radiation Shielding: Due to its capacity to absorb certain types of radiation, it finds use in

radiation shielding applications, particularly within the nuclear industry[2].

Catalysis: It can act as a catalyst in various chemical reactions[2].

Experimental Protocols
The determination of the molecular weight of barium tungstate is fundamentally based on its

chemical formula, BaWO₄. The process involves:

Determination of Atomic Weights: Obtaining the standard atomic weights of the constituent

elements from the periodic table:

Barium (Ba)

Tungsten (W)

Oxygen (O)

Calculation: Summing the atomic weights of each atom in the formula unit: Molecular Weight

= (Atomic Weight of Ba) + (Atomic Weight of W) + 4 * (Atomic Weight of O)

This calculation yields the molar mass of 385.16 g/mol [1][3].

Logical Representation of Composition
The following diagram illustrates the elemental composition of Barium Tungstate.

Barium (Ba)

Tungsten (W) Oxygen (O) x 4

BaWO4
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Caption: Elemental composition of Barium Tungstate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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